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Compound of Interest

Compound Name: Fluticasone Furoate-d5

Cat. No.: B15614047

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the liquid-liquid extraction (LLE) of Fluticasone

Furoate and its deuterated internal standard, Fluticasone Furoate-d5, from human plasma.

This method is designed for quantitative bioanalysis using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Introduction
Fluticasone Furoate is a synthetic trifluorinated corticosteroid with potent anti-inflammatory

activity, used in the treatment of allergic rhinitis and asthma.[1] Accurate quantification of

Fluticasone Furoate in biological matrices is crucial for pharmacokinetic and toxicokinetic

studies. Due to its high protein binding (>99%) and lipophilic nature (logP of 4.13), an efficient

extraction method is necessary to isolate the analyte from complex biological samples.[2][3][4]

Liquid-liquid extraction is a robust and effective technique for this purpose. The use of a stable

isotope-labeled internal standard, Fluticasone Furoate-d5, is essential for correcting for matrix

effects and variability in extraction recovery and instrument response.[3]
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A summary of the key physicochemical properties of Fluticasone Furoate relevant to its

extraction is presented in the table below.

Property Value Reference

Molecular Formula C₂₇H₂₉F₃O₆S [4]

Molecular Weight 538.58 g/mol [4]

logP 4.13 [2][5]

Water Solubility Insoluble [2][5]

Protein Binding >99% [3][4]

pKa 12.52 ± 0.70 (Predicted) [4]

Experimental Protocol: Liquid-Liquid Extraction of
Fluticasone Furoate-d5 from Human Plasma
This protocol is based on established methods for the extraction of Fluticasone Furoate from

plasma.[3]

Materials and Reagents:

Human plasma (K₂EDTA as anticoagulant)

Fluticasone Furoate analytical standard

Fluticasone Furoate-d5 internal standard (IS)

Methyl-tert-Butyl-Ether (MtBE), HPLC grade

Hexane, HPLC grade

Methanol, HPLC grade

Water, deionized

Microcentrifuge tubes (1.5 mL or 2.0 mL)
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Vortex mixer

Centrifuge

Nitrogen evaporator or centrifugal vacuum concentrator

LC-MS/MS system

Procedure:

Sample Preparation:

Thaw frozen plasma samples at room temperature.

Vortex the plasma samples gently to ensure homogeneity.

Spiking of Internal Standard:

To 0.800 mL of plasma sample in a microcentrifuge tube, add a specified volume of

Fluticasone Furoate-d5 internal standard solution (e.g., 300 pg/mL).[3]

Liquid-Liquid Extraction:

Add 4 mL of the extraction solvent, a mixture of Methyl-tert-Butyl-Ether (MtBE) and

Hexane (60:40, v/v), to each plasma sample.[3]

Vortex the tubes vigorously for 2 minutes to ensure thorough mixing and extraction.

Phase Separation:

Centrifuge the tubes at 4000 rpm for 10 minutes to separate the organic and aqueous

phases.

Supernatant Transfer:

Carefully transfer the upper organic layer (containing the analyte and internal standard) to

a clean tube.

Evaporation:
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Evaporate the organic solvent to dryness under a gentle stream of nitrogen at

approximately 40°C or using a centrifugal vacuum concentrator.

Reconstitution:

Reconstitute the dried extract in a suitable volume of reconstitution solvent (e.g., 100 µL of

a mixture compatible with the LC-MS/MS mobile phase, such as 50:50 methanol:water).

Vortex briefly to ensure the residue is fully dissolved.

Analysis:

Transfer the reconstituted sample to an autosampler vial for analysis by LC-MS/MS.

Experimental Workflow Diagram

Sample Preparation Extraction Post-Extraction Processing Analysis

Start: Human Plasma Sample Spike with Fluticasone Furoate-d5 (IS) Add MtBE:Hexane (60:40) Vortex (2 min) Centrifuge (10 min) Transfer Organic Layer Evaporate to Dryness Reconstitute in Mobile Phase LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Liquid-liquid extraction workflow for Fluticasone Furoate-d5.

Data Presentation
The following table summarizes typical parameters and expected outcomes for the bioanalysis

of Fluticasone Furoate using a similar sample preparation method followed by LC-MS/MS.
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Parameter Value Reference

Plasma Sample Volume 0.800 mL [3]

Internal Standard Fluticasone Furoate-d5 [3]

Extraction Solvent
Methyl-tert-Butyl-Ether

(MtBE):Hexane (60:40, v/v)
[3]

Linearity Range 0.100–100 pg/mL [3]

Lower Limit of Quantification

(LLOQ)
0.1 - 0.5 pg/mL [3][6]

Recovery 90% - 115% [6]

Discussion
The high lipophilicity of Fluticasone Furoate makes it amenable to extraction with non-polar

organic solvents. The combination of MtBE and hexane provides a suitable polarity to efficiently

extract the analyte from the aqueous plasma matrix while minimizing the co-extraction of highly

polar endogenous interferences. The use of a deuterated internal standard is critical to ensure

the accuracy and precision of the method by compensating for any analyte loss during the

multi-step extraction process and for any ion suppression or enhancement in the mass

spectrometer source.[3]

It is important to note that due to the high protein binding of Fluticasone Furoate, the extraction

process also serves to disrupt the protein-analyte binding, allowing for the quantification of the

total drug concentration.[7] The evaporation and reconstitution steps are crucial for

concentrating the analyte and ensuring compatibility with the reversed-phase LC systems

typically used for analysis.[8][9]

Conclusion
This application note provides a comprehensive liquid-liquid extraction protocol for the

determination of Fluticasone Furoate and its deuterated internal standard, Fluticasone
Furoate-d5, in human plasma. The described method is robust and suitable for supporting

pharmacokinetic studies in drug development. As with any bioanalytical method, validation

according to regulatory guidelines is essential before its application in routine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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